Cas no 63644-62-2 (Coniferyl ferulate)

Coniferyl ferulate Properties

Names and Identifiers

• 3-(4-Hydroxy-3-methoxyphenyl)allyl 3-(4-hydroxy-3-methoxyphenyl)acrylate
• [(E)-3-(4-Hydroxy-3-methoxyphenyl)prop-2-enyl] (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• Coniferyl ferulate
• 3SK9G87Y9Q
• PGLIMMMHQDNVRS-YZQQHVNFSA-N
• BCP19502
• EBD38156
• BDBM50185689
• AK101908
• AX8233447
• ST24041474
• C17855
• 644C622
• 3-Methoxy-4-hydroxy-trans-cinnamic acid 3-methoxy-4-hydroxy-trans-
• AKOS016004107
• UNII-3SK9G87Y9Q
• Q27257982
• MS-25579
• 2-Propenoic acid, 3-(4-hydroxy-3-methoxyphenyl)-, 3-(4-hydroxy-3-methoxyphenyl)-2-propenyl ester
• HY-N1916
• coniferylferulate
• AC-33984
• CHEMBL3823769
• A868078
• CS-0018227
• 2-PROPENOIC ACID, 3-(4-HYDROXY-3-METHOXYPHENYL)-, 3-(4-HYDROXY-3-METHOXYPHENYL)-2-PROPEN-1-YL ESTER
• SCHEMBL10054940
• 63644-62-2
• F17655
• +Expand

• MDL： MFCD13195559
• InChIKey： PGLIMMMHQDNVRS-YZQQHVNFSA-N
• Inchi： 1S/C20H20O6/c1-24-18-12-14(5-8-16(18)21)4-3-11-26-20(23)10-7-15-6-9-17(22)19(13-15)25-2/h3-10,12-13,21-22H,11H2,1-2H3/b4-3+,10-7+
• SMILES： O(C([H])([H])[H])C1=C(C([H])=C([H])C(/C(/[H])=C(\[H])/C([H])([H])OC(/C(/[H])=C(\[H])/C2C([H])=C([H])C(=C(C=2[H])OC([H])([H])[H])O[H])=O)=C1[H])O[H]

Computed Properties

• Exact Mass: 356.125988g/mol
• Surface Charge: 0
• XLogP3: 3.6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 8
• Monoisotopic Mass: 356.125988g/mol
• Monoisotopic Mass: 356.125988g/mol
• Topological Polar Surface Area: 85.2Ų
• Heavy Atom Count: 26
• Complexity: 489
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 356.4

Experimental Properties

• LogP: 3.38480
• PSA: 85.22000
• Refractive Index: 1.64
• Boiling Point: 570.5 ℃ at 760 mmHg
• Melting Point: No data available
• Flash Point: 202.8°C
• Color/Form: Powder
• Density: 1.269

Coniferyl ferulate Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Please store the product under the recommended condition sin the description
• Signal Word：warning

Coniferyl ferulate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters